Methyl 6-fluoro-2-methylnicotinate

• IUPAC Name: methyl 6-fluoro-2-methylpyridine-3-carboxylate
• InChI: InChI=1S/C8H8FNO2/c1-5-6(8(11)12-2)3-4-7(9)10-5/h3-4H,1-2H3
• InChI Key: LLWCAHFEDSDTQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)F)C(=O)OC
• Molecular Formula: C8H8FNO2
• DSSTOX Substance ID: DTXSID001246071
• Molecular Weight: 169.15 g/mol
• CAS RN: 1227595-02-9

Description

Molecular Structure Analysis

The molecular structure of “Methyl 6-fluoro-2-methylnicotinate” consists of a pyridine ring with a methyl group and a fluorine atom attached to it. The exact position of these groups on the ring can be determined by NMR spectroscopy.

Physical And Chemical Properties Analysis

“Methyl 6-fluoro-2-methylnicotinate” has a molecular weight of 169.15 g/mol. Other physical and chemical properties such as boiling point, density, and solubility are not explicitly mentioned in the available resources.

Scientific Research Applications

Radical and Organometallic Methylation

• Methyl 6-fluoro-2-methylnicotinate plays a role in the methylation of nicotine and nicotine N-oxide. It is a significant product in reactions involving methyllithium and methyl radical, offering insights into organic chemistry and reaction mechanisms (Secor, Chavdarian, & Seeman, 1981).

Brain Dopamine Metabolism

• The compound is important in tracing dopamine metabolism in the brain, especially using positron tomography. It resembles natural L-dopa biochemically and crosses the blood-brain barrier, playing a crucial role in neurological studies (Firnau et al., 1986).

Synthesis and Antibacterial Studies

• It has been used in the synthesis of new transition metal complexes, which are then evaluated for antibacterial properties. This application is significant in the development of new antibacterial agents and materials science (Verma & Bhojak, 2018).

Spectroscopic Studies

• Methyl 6-fluoro-2-methylnicotinate is involved in studies related to solvatochromism and prototropism, offering insights into the behavior of organic molecules in different solvents and under various conditions (Nayak & Dogra, 2004).

Ground-State Equilibrium Studies

• It is also significant in investigating ground-state lactim-lactam equilibrium and excited-state proton transfer, contributing to the understanding of chemical equilibria and proton dynamics in organic molecules (Chou, Martinez, & Studer, 1990).

Safety and Hazards

The safety data sheet for a similar compound, “Methyl 6-methylnicotinate”, indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. It is recommended to handle this compound with appropriate protective measures.

Mechanism of Action

Target of Action

Methyl 6-fluoro-2-methylnicotinate is a derivative of Methyl nicotinate . Methyl nicotinate is known to act as a peripheral vasodilator . It enhances local blood flow at the site of application, primarily affecting the peripheral blood capillaries located in the dermal papillae of upper dermis layers adjacent to the epidermis–dermis junction .

Mode of Action

It is thought to promote the release of prostaglandin d2, which is strictly locally-acting due to its short half-life . This leads to vasodilation and increased blood flow in the area of application.

Biochemical Pathways

For instance, Methyl nicotinate is known to affect the prostaglandin D2 pathway , which plays a crucial role in inflammation and pain response.

Pharmacokinetics

It is known that the compound has high gastrointestinal absorption and is bbb permeant . The compound’s lipophilicity (Log Po/w) is 2.01 (iLOGP), 1.54 (XLOGP3), 1.74 (WLOGP), 1.09 (MLOGP), and 2.07 (SILICOS-IT), with a consensus Log Po/w of 1.69 .

Result of Action

The primary result of Methyl 6-fluoro-2-methylnicotinate’s action is the dilation of peripheral blood vessels, leading to increased blood flow in the area of application . This can result in a warming sensation and potential relief from muscle and joint pain.